Cas no 1021261-95-9 (3-methyl-8-(2-phenoxypropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-methyl-8-(2-phenoxypropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021261-95-9
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 6151499
• PubChem ID: 44017032
• Update Time: 2025-11-01

3-methyl-8-(2-phenoxypropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-(2-phenoxypropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024630644
• 1021261-95-9
• F2240-0337

• Inchi： 1S/C17H21N3O4/c1-12(24-13-6-4-3-5-7-13)14(21)20-10-8-17(9-11-20)15(22)19(2)16(23)18-17/h3-7,12H,8-11H2,1-2H3,(H,18,23)
• InChI Key： SWUIWVRQKOKIRJ-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(C(C)OC3C=CC=CC=3)=O)CC2)NC(N1C)=O

Computed Properties

• Exact Mass: 331.153
• Monoisotopic Mass: 331.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79A^2
• XLogP3: 1.1

Additional information on 3-methyl-8-(2-phenoxypropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

3-Methyl-8-(2-Phenoxypropanoyl)-1,3,8-Triazaspiro[4.5]Decane-2,4-Dione: A Comprehensive Overview

The compound with CAS No 1021261-95-9, known as 3-methyl-8-(2-phenoxypropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing only one atom. The spiro structure in this molecule is formed between a decane ring and a triazole ring system. The presence of multiple functional groups, including ketones and phenoxy groups, adds to its complexity and functional versatility.

The synthesis of this compound involves a series of intricate reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have enabled researchers to optimize the production process of such complex molecules. The phenoxy group in the molecule is particularly interesting due to its potential as a bioisostere for other functional groups in drug design.

Recent studies have focused on the pharmacological properties of 3-methyl-8-(2-phenoxypropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. Preclinical trials have shown promising results in terms of its activity against certain enzymes and receptors. For instance, research has demonstrated that this compound exhibits selective inhibition of certain kinase enzymes, making it a potential candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals and materials science. Its unique structure allows for interactions with various biological targets, making it a valuable tool in drug discovery programs. Furthermore, the spiro structure has been shown to enhance the molecule's stability and bioavailability compared to similar compounds without such structural features.

From a structural standpoint, the molecule's triazole ring contributes significantly to its aromaticity and electronic properties. This makes it an interesting candidate for studies on supramolecular chemistry and self-assembling systems. Recent research has also highlighted the potential of this compound as a building block for constructing more complex molecular architectures.

In terms of synthesis optimization, researchers have employed various strategies to improve yield and purity. For example, the use of chiral catalysts has enabled enantioselective synthesis of this compound, which is crucial for applications requiring high enantiomeric excess. Moreover, green chemistry principles have been integrated into the synthesis process to minimize environmental impact.

The phenoxypropanoyl group attached to the molecule plays a pivotal role in modulating its physical properties and biological activity. Studies have shown that variations in this group can lead to significant changes in solubility and permeability profiles. This underscores the importance of substituent effects in drug design.

Looking ahead, further research is needed to fully elucidate the mechanism of action of this compound at molecular levels. Advanced techniques such as X-ray crystallography and computational modeling will be instrumental in achieving this goal. Additionally, exploring its interactions with other biological systems could unlock new therapeutic applications.

In conclusion, 3-methyl-8-(2-phenoxypropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines.